Cas no 1247914-97-1 ((2-methoxyethyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine)

• Product Name: (2-methoxyethyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine
• CAS No: 1247914-97-1
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5157953
• PubChem ID: 61781222
• Update Time: 2025-06-13

(2-methoxyethyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (2-Methoxyethyl)[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amine
• 2-Methoxy-N-(1-(1-methyl-1h-pyrazol-4-yl)ethyl)ethan-1-amine
• 1H-Pyrazole-4-methanamine, N-(2-methoxyethyl)-α,1-dimethyl-
• (2-methoxyethyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine

• Inchi： 1S/C9H17N3O/c1-8(10-4-5-13-3)9-6-11-12(2)7-9/h6-8,10H,4-5H2,1-3H3
• InChI Key： AMHNISKOADLRLO-UHFFFAOYSA-N
• SMILES： O(C)CCNC(C)C1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 143
• XLogP3: -0.1
• Topological Polar Surface Area: 39.1

Additional information on (2-methoxyethyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine

Comprehensive Overview of (2-methoxyethyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine (CAS No. 1247914-97-1)

The compound (2-methoxyethyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine (CAS No. 1247914-97-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This article delves into the chemical characteristics, synthesis methods, and emerging uses of this compound, while also addressing common queries and trending topics in the scientific community.

Chemically, (2-methoxyethyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine belongs to the class of substituted ethylamines, featuring a pyrazole ring and a methoxyethyl side chain. Its molecular structure combines aromatic and aliphatic components, making it a versatile intermediate in organic synthesis. Researchers have explored its role in the development of novel pharmaceutical intermediates, agrochemicals, and functional materials. The presence of both nitrogen and oxygen heteroatoms in its structure contributes to its reactivity and binding affinity, which are critical in drug design and material science.

One of the most frequently asked questions about this compound revolves around its synthesis pathway. The production of 1247914-97-1 typically involves multi-step organic reactions, including alkylation, amination, and purification processes. Recent advancements in green chemistry have prompted scientists to explore more sustainable synthesis routes, such as catalytic methods and solvent-free reactions, to minimize environmental impact. These innovations align with the growing demand for eco-friendly chemical processes in the industry.

In the context of drug discovery, (2-methoxyethyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine has shown promise as a building block for biologically active molecules. Its structural motif is found in several investigational compounds targeting central nervous system (CNS) disorders and metabolic diseases. The compound's ability to modulate specific receptors and enzymes has made it a subject of interest in medicinal chemistry research. Additionally, its potential applications in crop protection and pest management are being explored, given its derivatization capabilities.

From a material science perspective, this compound's unique properties have sparked interest in the development of advanced polymers and coating materials. Its incorporation into polymer matrices can enhance thermal stability and mechanical strength, making it suitable for high-performance applications. The compound's compatibility with other monomers and its role in cross-linking reactions are areas of active investigation, particularly in the electronics and automotive sectors.

The safety and handling of CAS No. 1247914-97-1 are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended during its handling. Regulatory compliance, such as adherence to REACH and GMP guidelines, ensures its safe use in industrial and research settings.

In conclusion, (2-methoxyethyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine (CAS No. 1247914-97-1) represents a fascinating example of modern chemical innovation. Its diverse applications, from pharmaceuticals to advanced materials, highlight its importance in contemporary science. As research continues to uncover new uses and optimized synthesis methods, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and technology.